2-Methyl-3-[(piperidin-3-yl)methoxy]pyrazine

• IUPAC Name: 2-methyl-3-(piperidin-3-ylmethoxy)pyrazine
• InChI: InChI=1S/C11H17N3O/c1-9-11(14-6-5-13-9)15-8-10-3-2-4-12-7-10/h5-6,10,12H,2-4,7-8H2,1H3
• InChI Key: XWVSPZZXTHKUMS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN=C1OCC2CCCNC2
• Molecular Formula: C11H17N3O
• Molecular Weight: 207.27 g/mol

Description

2-Methyl-3-[(piperidin-3-yl)methoxy]pyrazine is a chemical compound with the CAS Number: 1420941-98-5. It has a molecular weight of 207.28.

Molecular Structure Analysis

The IUPAC name for this compound is 2-methyl-3-(piperidin-3-ylmethoxy)pyrazine. The InChI code for this compound is 1S/C11H17N3O/c1-9-11(14-6-5-13-9)15-8-10-3-2-4-12-7-10/h5-6,10,12H,2-4,7-8H2,1H3.

Physical And Chemical Properties Analysis

This compound is an oil. It has a molecular weight of 207.28. The InChI code for this compound is 1S/C11H17N3O/c1-9-11(14-6-5-13-9)15-8-10-3-2-4-12-7-10/h5-6,10,12H,2-4,7-8H2,1H3.

Mechanism of Action

The mechanism of action of 2-Methyl-3-[(piperidin-3-yl)methoxy]pyrazine involves its interaction with nicotinic acetylcholine receptors. The compound binds to the alpha4beta2 subtype of these receptors and activates them, leading to the release of neurotransmitters such as dopamine and acetylcholine. This activation has been shown to improve cognitive function and memory in animal studies.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively in animal models. The compound has been shown to improve cognitive function and memory, as well as increase the release of neurotransmitters such as dopamine and acetylcholine. It has also been shown to have neuroprotective effects and may have potential therapeutic applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Methyl-3-[(piperidin-3-yl)methoxy]pyrazine in lab experiments is its high affinity for the alpha4beta2 subtype of nicotinic receptors. This allows for more precise and targeted studies of these receptors and their role in cognitive function. However, one limitation is the potential for off-target effects, as the compound may also interact with other receptors or pathways.

Future Directions

There are several future directions for research on 2-Methyl-3-[(piperidin-3-yl)methoxy]pyrazine. One area of interest is its potential therapeutic applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is its potential as a tool for studying the role of nicotinic receptors in cognitive function and memory. Further research is needed to fully understand the biochemical and physiological effects of the compound, as well as its potential advantages and limitations for lab experiments.

Synthesis Methods

The synthesis of 2-Methyl-3-[(piperidin-3-yl)methoxy]pyrazine involves the reaction of 2-methylpyrazine with piperidine and formaldehyde. The reaction takes place in the presence of a catalyst such as acetic acid or sulfuric acid. The resulting product is then purified using techniques such as distillation or chromatography.

Scientific Research Applications

2-Methyl-3-[(piperidin-3-yl)methoxy]pyrazine is commonly used in scientific research as a ligand for nicotinic acetylcholine receptors. The compound has been shown to have high affinity for the alpha4beta2 subtype of nicotinic receptors, which are found in the brain and are involved in cognitive processes such as learning and memory.